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Compound of Interest

Compound Name: N-hexadecylacetamide
CAS No.: 14303-96-9
Cat. No.: B3047654

Get Quote

Foreword: Unveiling the Potential of a Long-Chain
Amide

In the landscape of specialty chemicals, N-hexadecylacetamide emerges as a molecule of
significant interest to researchers and formulation scientists. Its unique amphiphilic character,
stemming from a long hydrophobic alkyl chain and a polar amide headgroup, underpins its
utility in a diverse range of applications, from advanced materials to innovative drug delivery
systems. This guide provides a comprehensive technical overview of N-hexadecylacetamide,
delving into its chemical architecture, physicochemical properties, synthesis, and key
applications. The insights presented herein are curated to empower researchers, scientists,
and drug development professionals with the foundational knowledge required to harness the
full potential of this versatile compound.

Molecular Architecture and Physicochemical Profile
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N-Hexadecylacetamide, also known as N-palmitylacetamide, is a long-chain fatty acid amide.
Its structure is characterized by a 16-carbon alkyl chain (hexadecyl group) attached to the
nitrogen atom of an acetamide moiety.

Chemical Structure:

Chemical structure of N-hexadecylacetamide.

Key ldentifiers and Properties:

Property Value Source
IUPAC Name N-hexadecylacetamide [1]
CAS Number 14303-96-9 [1]
Molecular Formula C1sH37NO [1]
Molecular Weight 283.50 g/mol [1]

) ) Estimated to be similar to n-
Melting Point [2]
hexadecane (18 °C)

. i Estimated to be higher than n-
Boiling Point [2]
hexadecane (287 °C)

Insoluble in water; soluble in )
N Inferred from general amide
Solubility hot ethanol, chloroform, and ) ]
] properties and long alkyl chain.
other organic solvents.

Synthesis and Purification: A Practical Approach

The synthesis of N-hexadecylacetamide is most commonly achieved through the N-
acetylation of hexadecylamine. This reaction involves the formation of an amide bond between
the primary amine of hexadecylamine and an acetylating agent. A representative and scalable
laboratory procedure is outlined below.

Reaction Scheme:
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(CH3CO)ZO ................................ - CH3COOH

Acetic Anhydride

CH3(CHz2)14CH2NH2 » CH3(CH2)14CH2NHCOCH:

Click to download full resolution via product page
Synthesis of N-hexadecylacetamide via acetylation of hexadecylamine.
Experimental Protocol: N-Acetylation of Hexadecylamine
This protocol is adapted from standard procedures for the acetylation of primary amines.[1][2]
Materials:
e Hexadecylamine
o Acetic anhydride
o Glacial acetic acid (optional, as solvent)
e Zinc dust (optional, to prevent oxidation of the amine)[1]
o Ethanol (for recrystallization)
e Deionized water
Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine hexadecylamine (1
equivalent) and acetic anhydride (1.5-2 equivalents). Glacial acetic acid can be used as a
solvent if necessary. A small amount of zinc dust can be added to prevent oxidation.[1]

» Heat the reaction mixture gently under reflux for 1-2 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).
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 After the reaction is complete, pour the hot mixture into a beaker containing ice-cold water
while stirring vigorously. This will precipitate the crude N-hexadecylacetamide and
hydrolyze any excess acetic anhydride.[1]

o Collect the white precipitate by vacuum filtration and wash thoroughly with cold deionized
water to remove any remaining acetic acid and other water-soluble impurities.

 Purification by Recrystallization: The crude product can be purified by recrystallization. A
common and effective solvent system for long-chain amides is an ethanol/water mixture.[3]

[¢]

Dissolve the crude product in a minimum amount of hot ethanol.

[e]

To the hot solution, add hot water dropwise until the solution becomes slightly cloudy.

o

Reheat the mixture until it becomes clear again.

[¢]

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice
bath to maximize crystal formation.

[¢]

Collect the purified crystals by vacuum filtration and dry them under vacuum.

Analytical Characterization: Confirming Structure
and Purity

A suite of analytical techniques is employed to confirm the identity and purity of the synthesized
N-hexadecylacetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum provides characteristic signals for the different types of
protons in the molecule.

o Atriplet around 0.88 ppm corresponding to the terminal methyl group (-CHs) of the
hexadecyl chain.

o Abroad multiplet around 1.25 ppm for the methylene protons (-(CHz)14-) of the alkyl chain.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b3047654/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hexadecylacetamide-structure-properties-and-applications
https://byjus.com/chemistry/preparation-of-acetanilide/
https://pdf.benchchem.com/1273/Recrystallization_techniques_for_purifying_crude_N_2_Aminophenyl_2_chloronicotinamide.pdf
https://www.benchchem.com/product/b3047654/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hexadecylacetamide-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Atriplet around 3.2 ppm for the methylene protons adjacent to the nitrogen atom (-NH-
CH2-).

o Asinglet around 1.9-2.0 ppm for the methyl protons of the acetyl group (-CO-CHs).

o Abroad singlet for the amide proton (-NH-), typically in the range of 5.5-8.5 ppm, the
chemical shift of which is dependent on concentration and solvent.

e 13C NMR: The carbon NMR spectrum will show distinct signals for each carbon environment.

[e]

A peak around 14 ppm for the terminal methyl carbon.

o

A series of peaks between 22 and 32 ppm for the methylene carbons of the alkyl chain.

[¢]

A peak around 40 ppm for the carbon of the methylene group attached to the nitrogen.

[¢]

A peak around 23 ppm for the methyl carbon of the acetyl group.
o Apeak in the range of 170-173 ppm for the carbonyl carbon of the amide group.
Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum of N-hexadecylacetamide will exhibit characteristic absorption bands
confirming the presence of the amide functional group and the long alkyl chain.

e N-H Stretch: A sharp to moderately broad band in the region of 3300-3500 cm™1,
characteristic of a secondary amide.

e C-H Stretch: Strong absorptions in the 2850-2960 cm~! region due to the symmetric and
asymmetric stretching of the C-H bonds in the long alkyl chain.

e Amide | Band (C=0 Stretch): A strong, sharp absorption band around 1640 cm~1. This is one
of the most characteristic peaks for an amide.

o Amide Il Band (N-H Bend and C-N Stretch): A band of moderate intensity around 1550 cm~1.

Mass Spectrometry (MS):
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Electron ionization mass spectrometry (EI-MS) will typically show the molecular ion peak (M+)
at m/z 283.5. The fragmentation pattern will likely involve cleavage of the alkyl chain and
fragmentation around the amide group, providing further structural confirmation.

Key Applications: From Thermal Management to
Therapeutics

The unique properties of N-hexadecylacetamide have led to its exploration and application in
several advanced fields.

Phase Change Material for Thermo-Responsive Textiles

N-Hexadecylacetamide is a promising organic phase change material (PCM) for the
development of "smart" textiles with thermal regulation capabilities.[4] PCMs absorb and
release large amounts of latent heat during their solid-liquid phase transitions at a nearly
constant temperature.

Mechanism of Action:

Warm Environment Cool Environment

Absorbs Heat

Solid to Liquid Liquid to Solid

Click to download full resolution via product page

Mechanism of thermal regulation by a phase change material.
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By incorporating N-hexadecylacetamide into textiles, either through microencapsulation or as
part of a composite fiber, the fabric can actively manage the microclimate around the wearer's

body. When the body or ambient temperature rises, the material melts, absorbing excess heat

and providing a cooling sensation. Conversely, as the temperature drops, it solidifies, releasing
the stored heat and providing warmth.

Component of Solid Lipid Nanoparticles (SLNs) for Drug
Delivery

In the pharmaceutical sciences, N-hexadecylacetamide is utilized as a solid lipid component
in the formulation of solid lipid nanoparticles (SLNs).[5][6] SLNs are colloidal drug carriers that
offer several advantages, including improved drug stability, controlled release, and the potential
for targeted delivery.[5][6]

Role in SLN Formulations:

¢ Solid Matrix: N-Hexadecylacetamide, being solid at room and body temperature, forms the
solid lipid core of the nanoparticles. This solid matrix can encapsulate lipophilic drugs,
protecting them from degradation and controlling their release.

» Biocompatibility: As a fatty acid amide, it is generally considered biocompatible and
biodegradable, making it a suitable excipient for parenteral and other routes of
administration.

» Enhanced Bioavailability: For poorly water-soluble drugs, incorporation into SLNs can
enhance their oral bioavailability by improving their dissolution rate and facilitating their
absorption.[7]

Workflow for SLN Preparation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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